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Compound of Interest

Compound Name: 2-Chloro-4-(methylsulfonyl)phenol

Cat. No.: B1605916

An In-depth Technical Guide to 2-Chloro-4-(methylsulfonyl)phenol

Introduction

2-Chloro-4-(methylsulfonyl)phenol is a substituted aromatic compound of significant interest
in the fields of organic synthesis and medicinal chemistry. Its molecular architecture, featuring a
phenol ring substituted with a chlorine atom, a hydroxyl group, and a methylsulfonyl group,
provides a unique combination of electronic and steric properties. The potent electron-
withdrawing nature of the methylsulfonyl (-SOz2Me) group, combined with the directing effects of
the chloro and hydroxyl substituents, makes this molecule a versatile building block and a
subject of study for structure-activity relationships (SAR).[1][2]

This guide serves as a technical resource for researchers and drug development professionals,
offering a comprehensive overview of the core chemical properties, synthesis, reactivity, and
handling of 2-Chloro-4-(methylsulfonyl)phenol (CAS No. 20945-65-7).[1] The insights
provided herein are grounded in established chemical principles and available technical data to
facilitate its effective application in a laboratory setting.

Chemical Identity and Physicochemical Properties

The fundamental identity and physical characteristics of a compound are paramount for its
application in research and development. These properties dictate solvent selection, reaction
conditions, and purification strategies.
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Chemical Structure and ldentifiers

The structure of 2-Chloro-4-(methylsulfonyl)phenol is defined by a benzene ring with
substituents at positions 1 (hydroxyl), 2 (chloro), and 4 (methylsulfonyl).
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2-Chloro-4-(methylthio)phenol
(CAS: 17733-32-3)

. Reactant

Oxidizing Agent
(e.g., H202, m-CPBA)
in suitable solvent

. Oxidation

2-Chloro-4-(methylsulfonyl)phenol
(CAS: 20945-65-7)

. Isolation

Reaction Workup
(Quenching, Extraction, Purification)

2-Chloro-4-(methylsulfonyl)phenol

Dominant electronic effectKey reaction site Steric & electronic influence

Methylsulfonyl Group (-SOz=Me) Hydroxyl Group (-OH) Chloro Group (-Cl)
- Strong electron-withdrawing - Electron-donating (resonance) - Electron-withdrawing (inductive)
- Deactivates ring to EAS - Ortho, para-directing - Weakly deactivating
- Increases acidity of phenol - Site for deprotonation/etherification - Ortho, para-directing

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1605916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact
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© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b1605916?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b102530
https://www.benchchem.com/product/B567031
https://www.benchchem.com/product/b1605916#2-chloro-4-methylsulfonyl-phenol-chemical-properties
https://www.benchchem.com/product/b1605916#2-chloro-4-methylsulfonyl-phenol-chemical-properties
https://www.benchchem.com/product/b1605916#2-chloro-4-methylsulfonyl-phenol-chemical-properties
https://www.benchchem.com/product/b1605916#2-chloro-4-methylsulfonyl-phenol-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605916?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

